Cas no 2407349-24-8 (Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 2407349-24-8
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5223711
• Update Time: 2026-03-07

Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7-6(9)4-11(10-7)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： QUEWQIJXNPOOGJ-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C=C(Cl)C(C(OC)=O)=N1

Additional information on Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate

Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 2407349-24-8): A Comprehensive Overview

Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 2407349-24-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, characterized by its chloro and cyclopropyl substituents, holds promise as a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate consists of a pyrazole core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. This core is functionalized with a carboxylate group at the 3-position and a chloro substituent at the 4-position, further enhanced by the presence of a cyclopropyl group at the 1-position. Such structural features make it an attractive candidate for further chemical modifications and derivatization, enabling the exploration of diverse pharmacological profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. The presence of the chloro group in Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate enhances its reactivity, making it a valuable building block for constructing more complex molecules. This reactivity has been exploited in various synthetic strategies aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate, researchers have been able to design molecules that specifically target these enzymes, leading to promising results in preclinical studies.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate. Molecular modeling studies have revealed that the compound can interact with specific amino acid residues in kinase active sites, providing insights into its binding mechanism. These insights have guided the optimization of lead compounds towards higher affinity and selectivity.

The cyclopropyl group in the structure of Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate also contributes to its unique properties. Cyclopropane moieties are known to enhance metabolic stability and bioavailability, making them desirable features in drug candidates. This has prompted researchers to explore derivatives of this compound with modified cyclopropyl groups to improve pharmacokinetic profiles.

In addition to its applications in kinase inhibition, Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate has shown potential in other therapeutic areas. For instance, it has been investigated as a component in anti-inflammatory agents. The pyrazole core is known to possess anti-inflammatory properties, and modifications to this core can lead to compounds with enhanced efficacy.

The synthesis of Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available precursors, the introduction of the chloro group and subsequent functionalization at different positions on the pyrazole ring allow for a wide range of structural variations. These synthetic pathways have been optimized for scalability and efficiency, making it feasible to produce larger quantities for research and industrial applications.

The compound's stability under various conditions has also been thoroughly evaluated. Studies have demonstrated that it remains stable under standard storage conditions, ensuring long-term viability for both research purposes and commercial use. Additionally, its solubility profile has been examined to determine its suitability for different formulation strategies.

The growing body of research on pyrazole derivatives continues to expand the potential applications of compounds like Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate. Researchers are increasingly leveraging advanced synthetic techniques and computational tools to explore new derivatives with improved pharmacological properties. This ongoing research not only advances our understanding of these molecules but also paves the way for their translation into novel therapeutic interventions.

In conclusion, Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 2407349-24-8) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.